Cas no 20193-20-8 (N-Ethylpropylamine)

• Product Name: N-Ethylpropylamine
• CAS No: 20193-20-8
• MF: C₅H₁₃N
• MW: 87.1634213924408
• MDL: MFCD00015198
• CID: 51483
• PubChem ID: 88398
• Update Time: 2025-06-11

N-Ethylpropylamine Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-n-propylamine
• N-Ethylpropylamine
• N-Ethylpropan-1-amine
• C5H13N
• N-ethyl-1-Propanamine
• 1-Propanamine,N-ethyl
• Ethylpropylamine
• N-Ethyl,N-n-propylamine
• N-ethyl-propanamine
• N-propylethylamine
• Propylamine,N-ethyl
• N-Ethylpropanamine
• F21346
• 20193-20-8
• N-Ethyl-N-propylamine, AldrichCPR
• EC 243-573-4
• EN300-35035
• Q6036773
• N,N-Ethylpropylamine
• EINECS 243-573-4
• N-ethyl-1-propylamine
• 1-Propanamine, N-ethyl-
• DTXSID2066565
• ethyl-n-propylamine
• NS00004662
• propylethylamine
• AMY13343
• Propylamine, N-ethyl-
• ethyl(propyl)amine
• FT-0689251
• E0351
• AKOS000154664
• MFCD00015198
• N-Ethylpropanamine; N-Ethylpropylamine; N-Propyl-N-ethylamine
• BP-10897
• ethyl-propyl-amine
• W-110511
• Z138446288
• DB-000327

• MDL： MFCD00015198
• Inchi： 1S/C5H13N/c1-3-5-6-4-2/h6H,3-5H2,1-2H3
• InChI Key： XCVNDBIXFPGMIW-UHFFFAOYSA-N
• SMILES： N(CC)CCC

Computed Properties

• Exact Mass: 87.10480
• Monoisotopic Mass: 87.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 19.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: No data available
• Density: 0,72 g/cm3
• Melting Point: -75°C (estimate)
• Boiling Point: 79°C
• Flash Point: 80-85°C
• Refractive Index: 1.3950-1.3980
• PSA: 12.03000
• LogP: 1.39680

N-Ethylpropylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H225-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：2735
• Hazard Category Code： R11: very flammable. R34: can cause burns.
• Safety Instruction： S26; S36/37/39; S45; S20
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R34
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Ethylpropylamine

Comprehensive Guide to N-Ethylpropylamine (CAS No. 20193-20-8): Properties, Applications, and Industry Insights

N-Ethylpropylamine (CAS No. 20193-20-8) is a versatile organic compound belonging to the class of secondary amines. With the molecular formula C₅H₁₃N, this clear, colorless liquid is widely utilized in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical manufacturing. The growing demand for amine-based compounds in green chemistry applications has significantly increased interest in this chemical across research and industrial sectors.

Recent trends in sustainable chemical production have spotlighted N-Ethylpropylamine as a potential building block for eco-friendly processes. Its balanced molecular structure—featuring both ethyl and propyl groups—makes it uniquely suitable for catalytic reactions requiring moderate steric hindrance. Laboratories and manufacturers frequently search for "CAS 20193-20-8 solubility data" or "N-Ethylpropylamine reaction mechanisms," reflecting its importance in process optimization.

The compound's physical properties demonstrate excellent compatibility with common organic solvents, as evidenced by its miscibility with ethanol and moderate water solubility. These characteristics make it particularly valuable in formulations requiring phase stability. Analytical chemists often investigate "N-Ethylpropylamine spectroscopic analysis" methods, as its distinct NMR and IR signatures facilitate quality control in production environments.

In pharmaceutical applications, 20193-20-8 serves as a crucial intermediate for synthesizing bioactive molecules. The compound's amine functionality allows for diverse derivatization pathways, enabling the creation of libraries for drug discovery programs. Current research focuses on its potential in developing biodegradable surfactants and ionic liquid precursors, aligning with global sustainability initiatives.

Industrial users frequently inquire about "N-Ethylpropylamine storage conditions" and "handling precautions," emphasizing the need for proper technical guidance. While stable under normal conditions, best practices recommend inert atmosphere storage and the use of corrosion-resistant materials. The compound's volatility profile (with a characteristic amine odor) requires adequate ventilation systems in processing areas.

Emerging applications in renewable energy technologies have created new opportunities for CAS 20193-20-8. Researchers are exploring its role in CO₂ capture systems and as a component in advanced battery electrolytes. These developments respond to frequent searches for "amine compounds for carbon capture" and "green chemistry alternatives" across scientific databases.

The synthesis of N-Ethylpropylamine typically involves reductive amination or alkylation pathways, with recent improvements focusing on catalytic efficiency and waste reduction. Process chemists increasingly seek information on "selective amine synthesis methods" and "atom economy optimization," reflecting industry-wide efforts toward sustainable production.

Quality specifications for 20193-20-8 emphasize purity levels (typically ≥98%) with strict control of secondary amine impurities. Advanced analytical techniques including GC-MS and HPLC ensure batch-to-batch consistency for critical applications. The compound's boiling point range (87-89°C at 760 mmHg) and density profile (0.74 g/cm³ at 20°C) remain key parameters for process engineers.

Market analysts note growing demand for N-Ethylpropylamine derivatives in specialty coatings and adhesive formulations. The compound's ability to modify polymer properties while maintaining environmental compliance makes it attractive for next-generation materials. Technical queries often include "amine-functionalized polymers" and "crosslinking agent alternatives," indicating expanding application horizons.

Future research directions for CAS 20193-20-8 may explore its potential in biocatalysis systems and nanomaterial functionalization. As regulatory frameworks evolve toward greener chemistry, the compound's balanced reactivity profile positions it as a candidate for numerous sustainable innovations across chemical industries.